Cas no 26163-65-5 (2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Methyl Ester)

2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Methyl Ester structure
26163-65-5 structure
Product Name:2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Methyl Ester
CAS No:26163-65-5
MF:C7H10O7
MW:206.150103092194
CID:2070985
PubChem ID:12566215
Update Time:2025-04-21

2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Methyl Ester
    • citric acid 2-methyl ester
    • citric acid beta-methyl ester
    • Citronensaeure-beta-methylester
    • Citronensaeuremonomethylester
    • methyl citrate
    • sym-monomethyl citrate
    • 3-hydroxy-3-methoxycarbonylpentanedioate
    • 1,2,3-Propanetricarboxylic acid,2-hydroxy-,2-methyl ester
    • AKOS040738142
    • 2-HPTCA-ME cpd
    • Compound NP-019913
    • CHEMBL235362
    • 3-Hydroxy-3-(methoxycarbonyl)pentanedioic acid
    • 6-Methyl citrate
    • 3-hydroxy-3-methoxycarbonylpentanedioic acid
    • SCHEMBL2744420
    • 26163-65-5
    • CHEBI:167716
    • methyl 3-carboxy-2-carboxymethyl-2-hydroxypropanoate
    • Inchi: 1S/C7H10O7/c1-14-6(12)7(13,2-4(8)9)3-5(10)11/h13H,2-3H2,1H3,(H,8,9)(H,10,11)
    • InChI Key: HCVBQXINVUFVCE-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OC)(CC(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 204.02700
  • Monoisotopic Mass: 206.04265265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 126.79000
  • LogP: -3.82950

2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Methyl Ester Production Method

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